Cas no 11071-12-8 (1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI))

1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI) structure
11071-12-8 structure
Product Name:1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI)
CAS No:11071-12-8
MF:C7H19N3
MW:145.245861291885
CID:179546
PubChem ID:7777
Update Time:2025-04-19

1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediamine,N-(2-aminomethylethyl)-, N-methyl deriv. (9CI)
    • N-(3-aminopropyl)-N-methylpropane-1,3-diamine
    • N-Methyldipropylenetriamine
    • EC 203-336-8
    • Methylamine,N-bis(3-aminopropyl)-
    • 1,3-Propanediamine, N-(3-aminopropyl)-N-methyl-
    • 3,7'-Diamino-N-methyldipropylamine
    • 4-04-00-01279 (Beilstein Handbook Reference)
    • 62ZM34D74O
    • N1-(3-amino-propyl)-N1-methyl-propane-1,3-diamine
    • Bis(3-aminopropyl)methylamine
    • Propylamine,3'-(methylimino)bis-
    • N'-(3-aminopropyl)-N'-methylpropane-1,3-diamine
    • 1, N-(3-aminopropyl)-N-methyl-
    • N,N-bis(3 -aminopropyl)methylamine
    • Bis(.omega.-aminopropyl)methylamine
    • STR10732
    • NSC 8173
    • MFCD00008217
    • FT-0629419
    • WLN: Z3N1 & 3Z
    • 1,7-DIAMINO-4-METHYL-4-AZAHEPTANE
    • N1-(3-aminopropyl)-N1-methyl-1,3-propanediamine
    • 3,3'-Methyliminobispropylamine
    • N-Methyliminobis propylamine
    • 1,7-DIAMINO-4-AZA(METHYL)HEPTANE
    • N,N-Bis(.gamma.-aminopropyl)methylamine
    • EINECS 203-336-8
    • N-(3-aminopropyl)-N-methyl-propane-1,3-diamine
    • N,N-bis-(3-amino-propyl)-methylamine
    • AI3-25362
    • Propylamine, 3,3'-(methylimino)bis-
    • Methyliminobispropylamine
    • CHEMBL283720
    • 3,3'-DIAMINO-N-METHYLDIPROPYLMINE
    • N,N-Bis(3-aminopropyl)methylamine
    • N'-(3-azanylpropyl)-N'-methyl-propane-1,3-diamine
    • Bis(gamma-aminopropyl)methylamine
    • 1,3-Propanediamine, N1-(3-aminopropyl)-N1-methyl-
    • J-001490
    • Di(gamma-aminopropyl)methylamine
    • NSC8173
    • KMBPCQSCMCEPMU-UHFFFAOYSA-
    • N,N-Bis(gamma-aminopropyl)methylamine
    • 11071-12-8
    • B0821
    • NS00005879
    • 105-83-9
    • DTXSID1044510
    • CS-W016359
    • 3'-Hydroxybiphenyl-2-carboxylicacid
    • BP-31128
    • NSC-8173
    • N,N-bis(3-aminoprop-1-yl)-N-methylamine
    • Methylamine, N,N-bis(3-aminopropyl)-
    • Methylbis(3-aminopropyl)amine
    • 5-Methyldipropylenetriamine
    • AT29281
    • UNII-62ZM34D74O
    • N-Methylbis(aminopropyl)amine
    • N-Methyl-N,N-bis(3-aminopropyl)amine
    • N1-(3-Aminopropyl)-N1-methylpropane-1,3-diamine
    • 3,3'-Diamino-N-methyldipropylamine
    • DIPROPYLAMINE, 3,3'-DIAMINO-N-METHYL-
    • SCHEMBL15594
    • N,N-BIS-(3-AMINOPROPYL)METHYLAMINE
    • 3,3'-Diamino-N-methyldipropylamine, 96%
    • Bis(.gamma.-aminopropyl)methylamine
    • EN300-1704336
    • N-(3-Aminopropyl)-N-methyl-1,3-propanediamine
    • BRN 1737155
    • InChI=1/C7H19N3/c1-10(6-2-4-8)7-3-5-9/h2-9H2,1H3
    • Dipropylamine,3'-diamino-N-methyl-
    • bis(3-aminopropyl)(methyl)amine
    • F0001-0112
    • AKOS006220714
    • (7-AMINO-4-METHYL-4-AZAHEPTYL)AMINE
    • Di(.gamma.-aminopropyl)methylamine
    • 5-methyl-1,5,9-triazanonane
    • Q27263529
    • A801329
    • 3,3'-Methyliminobis-N-propylamine
    • Inchi: 1S/C7H19N3/c1-10(6-2-4-8)7-3-5-9/h2-9H2,1H3
    • InChI Key: KMBPCQSCMCEPMU-UHFFFAOYSA-N
    • SMILES: N(C)(CCCN)CCCN

Computed Properties

  • Exact Mass: 145.15807
  • Monoisotopic Mass: 145.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 57.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 55.3Ų

Experimental Properties

  • PSA: 55.28
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